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Cat. No.: B12387194
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Introduction

Bacterial DNA gyrase is a type |l topoisomerase essential for bacterial survival, playing a
critical role in DNA replication, transcription, and repair by introducing negative supercoils into
DNA.[1][2][3] This enzyme, composed of two GyrA and two GyrB subunits, is a clinically
validated target for antibiotics because it is absent in higher eukaryotes.[2][4][5] DNA Gyrase-
IN-9 is a novel small molecule inhibitor designed to target the ATPase activity of the GyrB
subunit, presenting a promising avenue for the development of new antibacterial agents to
combat drug-resistant pathogens. These application notes provide detailed protocols for
utilizing DNA Gyrase-IN-9 in bacterial cell culture experiments.

Mechanism of Action

DNA gyrase facilitates DNA supercoiling through an ATP-dependent mechanism.[3] The
process involves the binding and hydrolysis of ATP at the N-terminal domain of the GyrB
subunits.[6][7] DNA Gyrase-IN-9 functions as an ATP-competitive inhibitor. By binding to the
ATP-binding pocket on the GyrB subunit, it prevents ATP hydrolysis, which is necessary for the
enzyme's catalytic cycle.[1][6][8] This inhibition blocks the introduction of negative supercoils,
leading to topological stress, disruption of DNA replication and transcription, and ultimately,
bacterial cell death.[2][6]
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DNA Gyrase Supercoiling Assay Workflow

1. Prepare Reaction Mix
(Buffer, Plasmid, H20)

2. Add DNA Gyrase-IN-9
or DMSO Control

(3. Add DNA Gyrase Enzyme)

(4. Incubate at 37°C)

5. Stop Reaction
(Chloroform, Loading Dye)

6. Agarose Gel Electrophoresis

@and Visua@

8. Analyze Inhibition
(Compare Bands)
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Broth Microdilution MIC Assay Workflow

1. Serially Dilute DNA Gyrase-IN-9
in 96-Well Plate

l

2. Prepare Standardized
Bacterial Inoculum
(~5x10° CFU/mL)

'

(3. Inoculate Wells with Bacteria)

4. Incubate Plate
(37°C, 18-24h)

5. Read Results Visually

or via ODeoo

6. Determine MIC
(Lowest Concentration with No Growth)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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